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Compound of Interest

Compound Name: KRAS G12C inhibitor 23

Cat. No.: B12417785 Get Quote

For researchers, scientists, and drug development professionals handling KRAS G12C
inhibitor 23, adherence to proper disposal and safety protocols is paramount to ensure a safe

laboratory environment and mitigate potential environmental impact. This document provides a

comprehensive overview of the necessary procedures.

Immediate Safety and Handling Precautions
Before handling KRAS G12C inhibitor 23, it is crucial to be aware of its associated hazards.

The compound is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects[1].

Handling:

Avoid inhalation, and contact with eyes and skin[1].

Prevent the formation of dust and aerosols[1].

Use only in areas equipped with appropriate exhaust ventilation[1].

Do not eat, drink, or smoke when using this product[1].

After handling, wash skin thoroughly[1].

Storage:
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Store in a cool, well-ventilated area with the container tightly sealed[1].

Protect from direct sunlight and sources of ignition[1].

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent[1].

Hazard and Precautionary Data
The following table summarizes the key hazard and precautionary statements for KRAS G12C
inhibitor 23, as identified in its Safety Data Sheet (SDS).

Category Code Statement

Hazard H302 Harmful if swallowed.[1]

H410
Very toxic to aquatic life with

long lasting effects.[1]

Precaution P264
Wash skin thoroughly after

handling.[1]

P270
Do not eat, drink or smoke

when using this product.[1]

P273
Avoid release to the

environment.[1]

P301 + P312

IF SWALLOWED: Call a

POISON CENTER or doctor/

physician if you feel unwell.[1]

P330 Rinse mouth.[1]

P391 Collect spillage.[1]

P501

Dispose of contents/ container

to an approved waste disposal

plant.[1]

Step-by-Step Disposal Procedure
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The primary directive for the disposal of KRAS G12C inhibitor 23 is to entrust it to a licensed

professional waste disposal service.

Containment:

Ensure the waste material, whether in pure form or in solution, is securely contained in a

clearly labeled, sealed container. The label should prominently feature the chemical name

("KRAS G12C inhibitor 23") and relevant hazard symbols.

Segregation:

Segregate the waste from other laboratory waste streams to prevent accidental mixing

with incompatible materials, such as strong acids/alkalis or strong oxidizing/reducing

agents[1].

Collection of Spillage:

In the event of a spill, carefully collect the spillage[1]. Avoid generating dust. Use

appropriate personal protective equipment (PPE), including gloves, lab coat, and eye

protection.

Professional Disposal:

The final and most critical step is to dispose of the container and its contents at an

approved waste disposal plant[1]. Contact your institution's Environmental Health and

Safety (EHS) department to arrange for collection by a certified hazardous waste

contractor. Do not attempt to dispose of this chemical down the drain or in regular trash.

Experimental Protocols
No specific experimental protocols for the handling or disposal of KRAS G12C inhibitor 23
were identified in the provided search results. Researchers should adhere to the general

handling and disposal procedures outlined in the Safety Data Sheet.

Disposal Workflow
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Preparation for Disposal

Handling Spills

Final Disposal

Securely contain waste in a
labeled, sealed container.

Segregate from incompatible
materials (acids, bases, oxidizers).

Contact Environmental Health
& Safety (EHS) department.

Collect any spillage carefully.

Use appropriate Personal
Protective Equipment (PPE).

Once contained

Arrange for collection by a
certified hazardous waste contractor.

Dispose of at an approved
waste disposal plant.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of KRAS G12C inhibitor 23.
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This structured approach ensures that the disposal of KRAS G12C inhibitor 23 is managed

safely and in accordance with regulatory guidelines, protecting both laboratory personnel and

the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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